Cas no 37045-40-2 ([4-(acridin-9-ylamino)phenyl]-methylazanium;bromide)

[4-(acridin-9-ylamino)phenyl]-methylazanium;bromide structure
37045-40-2 structure
Product Name:[4-(acridin-9-ylamino)phenyl]-methylazanium;bromide
CAS No:37045-40-2
MF:C20H18BrN3
MW:380.28102350235
CID:1481421
PubChem ID:37611
Update Time:2025-04-21

[4-(acridin-9-ylamino)phenyl]-methylazanium;bromide Chemical and Physical Properties

Names and Identifiers

    • [4-(acridin-9-ylamino)phenyl]-methylazanium,bromide
    • [4-(acridin-9-ylamino)phenyl]-methylazanium
    • bromide
    • ACRIDINE, 9-(p-(METHYLAMINO)ANILINO)-, HYDROBROMIDE
    • 9-(p-(Methylamino)anilino)acridine hydrobromide
    • 37045-40-2
    • [4-(acridin-9-ylamino)phenyl]-methylazanium;bromide
    • Inchi: 1S/C20H17N3.BrH/c1-21-14-10-12-15(13-11-14)22-20-16-6-2-4-8-18(16)23-19-9-5-3-7-17(19)20;/h2-13,21H,1H3,(H,22,23);1H
    • InChI Key: LSZIPJNVCUHDOE-UHFFFAOYSA-N
    • SMILES: [Br-].N(C1C=CC(=CC=1)[NH2+]C)C1C2C=CC=CC=2N=C2C=CC=CC=12

Computed Properties

  • Exact Mass: 360.9276
  • Monoisotopic Mass: 379.06841g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 3
  • Complexity: 355
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 41.5Ų

Experimental Properties

  • PSA: 41.09
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